Cas no 5453-08-7 (4-methylpyrimidine-2,5-diamine;hydrochloride)

• Product Name: 4-methylpyrimidine-2,5-diamine;hydrochloride
• CAS No: 5453-08-7
• MF: C₅H₉ClN₄
• MW: 160.60475897789
• CID: 941753
• PubChem ID: 54599478
• Update Time: 2025-04-19

4-methylpyrimidine-2,5-diamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-methylpyrimidine-2,5-diamine;hydrochloride
• NSC19056; NSC-19056;
• DTXSID10712783
• 5453-08-7
• NSC19056
• NSC-19056
• 4-Methylpyrimidine-2,5-diamine--hydrogen chloride (1/1)

• Inchi： 1S/C5H8N4.ClH/c1-3-4(6)2-8-5(7)9-3;/h2H,6H2,1H3,(H2,7,8,9);1H
• InChI Key： LWITXEDRIMMRJI-UHFFFAOYSA-N
• SMILES： Cl.N1C(N)=NC=C(C=1C)N

Computed Properties

• Exact Mass: 124.07504
• Monoisotopic Mass: 159.043749
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 95
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8

Experimental Properties

• Density: 1.283
• Boiling Point: 385.3°C at 760 mmHg
• Flash Point: 215.1°C
• Refractive Index: 1.66
• PSA: 77.82
• LogP: 1.91380